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Compound of Interest

Compound Name: Ferrocenemethanol

Cat. No.: B074494 Get Quote

For researchers, scientists, and professionals in drug development, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for the handling of Ferrocenemethanol, a common reagent in electrochemical

studies and synthetic chemistry. Adherence to these procedures is critical for minimizing risks

and ensuring the integrity of your research.

Immediate Safety and Handling Protocol
Ferrocenemethanol is a hazardous substance that requires careful handling to prevent

adverse health effects. It is harmful if swallowed and can cause irritation to the eyes, skin, and

respiratory tract[1][2]. The following is a step-by-step operational plan for the safe handling and

disposal of Ferrocenemethanol.

1. Engineering Controls and Personal Protective Equipment (PPE):

Before handling Ferrocenemethanol, ensure that proper engineering controls are in place.

This includes working in a well-ventilated area, preferably within a chemical fume hood, to

minimize inhalation of dust particles[1][3]. An eyewash station and safety shower must be

readily accessible[1].

The following PPE is mandatory:

Eye and Face Protection: Wear chemical safety goggles that comply with OSHA's eye and

face protection regulations in 29 CFR 1910.133 or European Standard EN166[1].
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Skin Protection:

Gloves: Wear appropriate chemical-resistant gloves. Suitable materials include

polychloroprene, nitrile rubber, butyl rubber, or fluorinated rubber[3]. Always inspect gloves

for any signs of degradation before use and replace them immediately if compromised[3].

Protective Clothing: A lab coat or other protective clothing is necessary to prevent skin

exposure[1][2]. For larger quantities or in situations with a higher risk of exposure, a P.V.C.

apron may be worn[3].

Respiratory Protection: In situations where dust may be generated, a NIOSH/MSHA or

European Standard EN 149 approved respirator should be used[1][2].

2. Safe Handling and Storage:

Handling: Minimize the generation and accumulation of dust[1]. Avoid all personal contact,

including inhalation of dust and direct contact with skin and eyes[3].

Storage: Store Ferrocenemethanol in a cool, dry, and well-ventilated area in a tightly sealed

container to protect it from air, light, and moisture[1][4]. It should be stored under argon and

refrigerated[2].

3. Accidental Spills and First Aid:

Spills: In the event of a spill, immediately clean it up to avoid generating dust. Vacuum or

sweep the material into a suitable container for disposal[1]. Ensure proper ventilation during

cleanup[1].

First Aid:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, and seek

medical attention[1].

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

plenty of water for at least 15 minutes. Seek medical attention if irritation occurs[1][2].
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Ingestion: If swallowed, do not induce vomiting. Give 2-4 cupfuls of milk or water if the

person is conscious and alert, and get immediate medical aid[1].

Inhalation: Move the person to fresh air immediately. If breathing is difficult, provide

oxygen. If the person is not breathing, give artificial respiration and seek immediate

medical attention[1].

4. Disposal Plan:

Ferrocenemethanol and its containers must be disposed of as hazardous waste. All waste

disposal must comply with local, state, and federal regulations[3][4]. Do not mix with other

waste. Uncleaned containers should be treated as the product itself[4].

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for

Ferrocenemethanol.

Property Value Reference

Molecular Formula C₁₁H₁₂FeO [2]

Molecular Weight 216.06 g/mol [2]

Melting Point 79 - 81 °C (174 - 178 °F) [4]

NFPA Rating
Health: 2, Flammability: 1,

Instability: 0
[1]

Experimental Workflow
The following diagram illustrates the standard workflow for safely handling

Ferrocenemethanol in a laboratory setting.
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Ferrocenemethanol Handling Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

2. fishersci.co.uk [fishersci.co.uk]

3. datasheets.scbt.com [datasheets.scbt.com]

4. sigmaaldrich.com [sigmaaldrich.com]

To cite this document: BenchChem. [Safeguarding Your Research: A Guide to Handling
Ferrocenemethanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b074494#personal-protective-equipment-for-handling-
ferrocenemethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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